1-(6-Aminopyridazin-3-yl)piperidin-3-ol
Overview
Description
1-(6-Aminopyridazin-3-yl)piperidin-3-ol, commonly referred to as 6-AP, is a heterocyclic compound of pyridine and piperidine rings. It is a chiral compound with two enantiomers, (R)-6-AP and (S)-6-AP, and is used in a variety of applications in the scientific research field. 6-AP has been studied extensively for its potential applications in the medical field, including its use as an anticonvulsant and an anti-inflammatory agent.
Scientific Research Applications
Synthesis Methods and Structural Analysis
- A method for synthesizing 3-(Pyrrolidin-1-yl)piperidine, a compound structurally similar to 1-(6-Aminopyridazin-3-yl)piperidin-3-ol, involves the catalytic hydrogenation of pyrrolylpyridine. This compound is significant in medicinal chemistry due to its rigid structure. The method offers an efficient approach for large-scale production, overcoming the limitations of the previously complex, multi-stage processes (Smaliy et al., 2011).
- Novel 2-(4-substituted piperazin-1-yl)-1,8-naphthyridine-3-carbonitrile derivatives were synthesized through microwave irradiation and conventional heating, leading to the discovery of compounds with favorable 5-HT3 receptor antagonism in the Guinea pig ileum. This synthesis showcases the potential of 1-(6-Aminopyridazin-3-yl)piperidin-3-ol derivatives in the development of therapeutic agents (Mahesh et al., 2004).
- A study on crystal structures of anticonvulsant compounds structurally related to 1-(6-Aminopyridazin-3-yl)piperidin-3-ol revealed insights into the orientation and electronic interactions of their molecular components. This information could be valuable for understanding the structural and electronic properties of 1-(6-Aminopyridazin-3-yl)piperidin-3-ol and its derivatives (Georges et al., 1989).
properties
IUPAC Name |
1-(6-aminopyridazin-3-yl)piperidin-3-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N4O/c10-8-3-4-9(12-11-8)13-5-1-2-7(14)6-13/h3-4,7,14H,1-2,5-6H2,(H2,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YOXASGODWJLFSX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NN=C(C=C2)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(6-Aminopyridazin-3-yl)piperidin-3-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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